Cas no 107558-48-5 (4-[(pyridin-4-yl)methyl]-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[(pyridin-4-yl)methyl]-1,2-dihydrophthalazin-1-one
• CAS No: 107558-48-5
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD00443664
• CID: 216317
• PubChem ID: 789954
• Update Time: 2025-07-02

4-[(pyridin-4-yl)methyl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Pyridylmethyl)-1(2H)-phthalazinone
• 4-[(Pyridin-4-yl)methyl]-2H-phthalazin-1-one
• 4-(Pyridin-4-ylmethyl)phthalazin-1(2H)-one
• 4-(4-Pyridylmethyl)-1(2H)-Phtalazinone
• 1(2H)-Phthalazinone,4-(4-pyridinylmethyl)-
• 4-(pyridin-4-ylmethyl)-2H-phthalazin-1-one
• 4-(pyridin-4-ylmethyl)-1(2H)-phthalazinone
• 5-(pyridin-4-yl)methyl-2H-phthalazin-1-one
• 4-Pyridin-4-yl-2H-phthalazin-1-one
• 4-PYRIDIN-4-YLMETHYL-2H-PHTHALAZIN-1-ONE
• 4-(4-Pyridinylmethyl)-1(2H)-phthalazinone
• 4-[(pyridin-4-yl)methyl]-1,2-dihydrophthalazin-1-one
• AB00076240-01
• Enamine_000224
• NIQMWTLRDNQDIA-UHFFFAOYSA-N
• Oprea1_610142
• 4-(4-pyridylmethyl)-1 (2H)-phthalazinone
• AKOS005710825
• 4-(pyridin-4-ylmethyl)phthalazin-1-ol
• 4-(4-Pyridylmethyl)-1(2H)-phthalazinone, AldrichCPR
• SR-01000394499-1
• 1(2H)-Phthalazinone, 4-(4-pyridinylmethyl)-
• Oprea1_698345
• 4-(4-pyridylmethyl)-phthalazinone
• DTXSID10355038
• FT-0642637
• Cambridge id 5237055
• SDCCGMLS-0064505.P001
• F9995-0067
• Oprea1_547303
• 4-[(Pyridin-4-yl)methyl]phthalazin-1(2H)-one
• CBDivE_008555
• BCP22597
• SR-01000394499
• ChemDiv1_000169
• SCHEMBL905630
• HMS1394K04
• HMS587H15
• J-513567
• AM808103
• A2090
• AKOS001592510
• EN300-111157
• NS00077809
• DS-3710
• 107558-48-5
• 4-(4-PYRIDYLMETHYL)-1(2H)-PHTHALAZINONE, 95+%
• 4-(4-pyridylmethyl)-2H-phthalazin-1-one
• STL058661
• 1(2H)-Phthalazinone, 4-(4-pyridinylmethyl)-; 1(2H)-Phthalazinone, 4-(4-pyridylmethyl)- (6CI); 4-(4-Pyridinylmethyl)-1(2H)-phthalazinone; 4-[(Pyridin-4-yl)methyl]-2H-phthalazin-1-one
• STL302072
• AG-205/32547030

• MDL： MFCD00443664
• Inchi： 1S/C14H11N3O/c18-14-12-4-2-1-3-11(12)13(16-17-14)9-10-5-7-15-8-6-10/h1-8H,9H2,(H,17,18)
• InChI Key： NIQMWTLRDNQDIA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 237.09000
• Monoisotopic Mass: 237.090212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.5

Experimental Properties

• Density: 1.29
• Melting Point: 215-217℃
• Boiling Point: 538.4°C at 760 mmHg
• Flash Point: 279.4°C
• Refractive Index: 1.679
• PSA: 58.64000
• LogP: 1.90890

4-[(pyridin-4-yl)methyl]-1,2-dihydrophthalazin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature